Cas no 57617-77-3 (9-Azabicyclo[4.2.1]nonane-2,5-diol, 9-butyl-)

• Product Name: 9-Azabicyclo[4.2.1]nonane-2,5-diol, 9-butyl-
• CAS No: 57617-77-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 344809
• PubChem ID: 21488271
• Update Time: 2025-04-19

9-Azabicyclo[4.2.1]nonane-2,5-diol, 9-butyl- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[4.2.1]nonane-2,5-diol, 9-butyl-
• 9-butyl-9-azabicyclo[4.2.1]nonane-2,5-diol
• 57617-77-3
• DTXSID10614692
• SCHEMBL11848338

• Inchi： 1S/C12H23NO2/c1-2-3-8-13-9-4-5-10(13)12(15)7-6-11(9)14/h9-12,14-15H,2-8H2,1H3
• InChI Key： NKGLDLIWZPGNMS-UHFFFAOYSA-N
• SMILES： OC1CCC(C2CCC1N2CCCC)O

Computed Properties

• Exact Mass: 213.17299
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7